3-chloro-N-(4-fluorobenzyl)-2-methylbenzenesulfonamide

• Molecular Formula: C14H13ClFNO2S
• Molecular Weight: 313.8 g/mol
• IUPAC Name: 3-chloro-N-[(4-fluorophenyl)methyl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C14H13ClFNO2S/c1-10-13(15)3-2-4-14(10)20(18,19)17-9-11-5-7-12(16)8-6-11/h2-8,17H,9H2,1H3
• InChI Key: PQKASIDCLUZWDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NCC2=CC=C(C=C2)F

Description

is a chemical compound with the molecular formula

3-chloro-N-(4-fluorobenzyl)-2-methylbenzenesulfonamide: $$C_{14}H_{14}ClFNOS$$C14​H14​ClFNOS

.
• It belongs to the class of sulfonamides, which are organic compounds containing a sulfonamide functional group (–SO2NH2).
• The compound’s structure consists of a chloro-substituted benzene ring attached to a fluorobenzyl group, which in turn is connected to a methylbenzenesulfonamide moiety.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production Methods:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: The compound’s reactivity makes it valuable for designing new ligands or catalysts.

Biology and Medicine: Investigate its potential as a bioactive compound (e.g., enzyme inhibitors or antimicrobial agents).

Industry: Explore applications in materials science or pharmaceuticals.

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets.
• If it interacts with enzymes or receptors, further studies are needed to elucidate the pathways involved.

Comparison with Similar Compounds

Similar Compounds:

Remember that this compound’s properties and applications are subject to ongoing research, so staying updated with the latest literature is essential